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Pluviatolide is a lignan that has been found in B. chinense and has diverse biological activities, including antioxidant, enzyme inhibitory, and antispasmodic properties. It scavenges ABTS and 2,2-diphenyl-1-picrylhydrazyl (DPPH; ) radicals in cell-free assays (IC50s = 23.2 and 88.5 µM, respectively). Pluviatolide inhibits matrix metalloproteinase-7 (MMP-7) with an IC50 value of 260 µM. It decreases contractions induced by acetylcholine in isolated guinea pig ileum when used at concentrations of 30 and 100 µM.
(-)-pluviatolide is a butan-4-olide that is dihydrofuran-2(3H)-one which is substituted by a vanillyl group at position 3 and by a 3,4-methylenedioxybenzyl group at position 4 (the R,R stereoisomer). It has a role as a plant metabolite. It is a member of phenols, a member of benzodioxoles, an aromatic ether, a lignan and a butan-4-olide.